Cas no 16177-56-3 ([2-(aminomethyl)cyclopropyl]methanol)

[2-(Aminomethyl)cyclopropyl]methanol is a versatile cyclopropane derivative featuring both aminomethyl and hydroxymethyl functional groups. Its strained cyclopropane ring imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The compound's bifunctional nature allows for selective modifications, enabling applications in peptidomimetics, chiral building blocks, and ligand design. The primary amine and hydroxyl groups offer sites for further derivatization, such as amidation, esterification, or reductive amination. Its compact, rigid structure is advantageous in medicinal chemistry for conformational constraint. The compound is typically handled under inert conditions due to the potential reactivity of the amine group. Suitable purification methods include distillation or chromatography, depending on the desired purity grade.

[2-(aminomethyl)cyclopropyl]methanol structure

16177-56-3 structure

Product Name:[2-(aminomethyl)cyclopropyl]methanol

CAS No:16177-56-3

MF:C₅H₁₁NO

MW:101.146941423416

MDL:MFCD19689090

CID:1082662

PubChem ID:13728301

Update Time:2025-06-09

[2-(aminomethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

- (2-Aminomethylcyclopropyl)methanol
- [2-(Aminomethyl)cyclopropyl]methanol
- (Z)-2-(aminomethyl)cyclopropanemethanol
- [(Z)-2-(Aminomethyl)cyclopropyl]methanol
- 1-Hydroxymethyl-2-amino-methyl-cyclopropan
- AGN-PC-00NQHZ
- AK-41856
- cis-2-aminomethyl-cyclopropanemethanol
- SureCN6758042
- DB-013520
- SCHEMBL6758042
- SB47360
- CS-0056025
- MFCD19689090
- 16177-56-3
- SB47758
- DB-062011
- 17352-97-5
- (2-(AMINOMETHYL)CYCLOPROPYL)METHANOL
- 956722-48-8
- EN300-2996308
- [2-(aminomethyl)cyclopropyl]methanol
- MDL： MFCD19689090
- Inchi： 1S/C5H11NO/c6-2-4-1-5(4)3-7/h4-5,7H,1-3,6H2
- InChI Key： CVFJLNNLCHRICT-UHFFFAOYSA-N
- SMILES： OCC1CC1CN

Computed Properties

Exact Mass: 101.084063974g/mol
Monoisotopic Mass: 101.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 65.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 46.2Å²

[2-(aminomethyl)cyclopropyl]methanol Pricemore >>

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